Cas no 2227850-55-5 (5-(2R)-oxiran-2-yl-1H-indole)

• Product Name: 5-(2R)-oxiran-2-yl-1H-indole
• CAS No: 2227850-55-5
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 5998924
• PubChem ID: 165626690
• Update Time: 2025-05-20

5-(2R)-oxiran-2-yl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-(2R)-oxiran-2-yl-1H-indole
• EN300-1790672
• 2227850-55-5
• 5-[(2R)-oxiran-2-yl]-1H-indole

• Inchi： 1S/C10H9NO/c1-2-9-7(3-4-11-9)5-8(1)10-6-12-10/h1-5,10-11H,6H2/t10-/m0/s1
• InChI Key： FNXLXOZTQKALTC-JTQLQIEISA-N
• SMILES： O1C[C@H]1C1C=CC2=C(C=CN2)C=1

Computed Properties

• Exact Mass: 159.068413911g/mol
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 28.3Ų

Additional information on 5-(2R)-oxiran-2-yl-1H-indole

5-(2R)-Oxiran-2-yl-1H-indole: A Comprehensive Overview

The compound 5-(2R)-oxiran-2-yl-1H-indole, identified by the CAS number NO2227850-55-5, is a fascinating molecule with significant potential in various fields of chemistry and biology. This compound is a derivative of indole, a heterocyclic aromatic organic compound, with an epoxide group attached at the 5-position. The epoxide group, derived from oxirane (ethylene oxide), introduces unique chemical and biological properties to the molecule.

Recent studies have highlighted the importance of epoxide-containing compounds in drug discovery and development. The epoxide group in 5-(2R)-oxiran-2-yl-1H-indole is particularly interesting due to its reactivity and ability to participate in various chemical reactions. This makes the compound a valuable building block in organic synthesis, enabling the creation of complex molecular architectures with potential therapeutic applications.

The structure of 5-(2R)-oxiran-2-yl-1H-indole consists of an indole ring system fused with an epoxide moiety. The indole ring, which is a bicyclic structure comprising a benzene ring fused to a pyrrole ring, is known for its aromaticity and stability. The addition of the epoxide group at the 5-position introduces steric and electronic effects that can influence the molecule's reactivity and interactions with biological systems.

One of the most promising applications of 5-(2R)-oxiran-2-yl-1H-indole lies in its potential as a precursor for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds, including those with anti-inflammatory, anti-cancer, and antimicrobial properties. For instance, studies have shown that derivatives of this compound can inhibit certain enzymes associated with inflammation and cancer progression.

In addition to its role in drug discovery, 5-(2R)-oxiran-2-yl-1H-indole has also been investigated for its applications in materials science. The molecule's unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in this area have demonstrated that derivatives of this compound can exhibit desirable electronic characteristics, paving the way for future innovations in electronic devices.

The synthesis of 5-(2R)-oxiran-2-yl-1H-indole involves a multi-step process that typically begins with the preparation of indole derivatives. One common approach is the Friedel-Crafts alkylation reaction, which allows for the introduction of the epoxide group at the desired position on the indole ring. This method has been optimized to achieve high yields and selectivity, ensuring the production of high-quality compounds for further research.

Another area where 5-(2R)-oxiran-2-yl-1H-indole has shown promise is in catalysis. The epoxide group can act as a catalyst in certain organic reactions, facilitating the formation of new chemical bonds. This property has led to its use in asymmetric catalysis, where it can induce enantioselectivity in reactions, making it valuable for the synthesis of chiral molecules.

Recent breakthroughs in computational chemistry have also provided new insights into the properties of 5-(2R)-oxiran-2-yl-1H-indole. Advanced molecular modeling techniques have been employed to study its electronic structure, reactivity, and interactions with other molecules. These studies have revealed that the compound exhibits unique electronic characteristics that could be exploited for novel applications in both chemistry and biology.

In conclusion, 5-(2R)-oxiran